4-{1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(4-fluorophenyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl]-1-(4-fluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C28H28FN3O3/c1-18-7-8-19(2)26(13-18)35-17-23(33)16-32-25-6-4-3-5-24(25)30-28(32)20-14-27(34)31(15-20)22-11-9-21(29)10-12-22/h3-13,20,23,33H,14-17H2,1-2H3
• InChI Key: YELWLILZHYVNSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=C(C=C5)F)O
• Molecular Formula: C28H28FN3O3
• Molecular Weight: 473.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a pyrrolidin-2-one ring, and a fluorophenyl group. These groups are common in many pharmaceuticals and biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the benzimidazole ring might undergo electrophilic substitution reactions, while the pyrrolidin-2-one ring might undergo reactions at the carbonyl group.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Based on its structure, it could potentially interact with various enzymes or receptors in the body.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis process, and investigating its mechanism of action. Additionally, its structure could be modified to improve its properties or to create new compounds with potential biological activity.